Cas no 159280-42-9 (Benzene, [[(S)-hexylsulfinyl]methyl]-)

• Product Name: Benzene, [[(S)-hexylsulfinyl]methyl]-
• CAS No: 159280-42-9
• MF: C₁₃H₂₀OS
• MW: 224.362302780151
• CID: 1338482
• PubChem ID: 11871581
• Update Time: 2025-04-20

Benzene, [[(S)-hexylsulfinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[(S)-hexylsulfinyl]methyl]-
• [(S)-hexylsulfinyl]methylbenzene
• 159280-42-9
• DTXSID40474524

• Inchi： 1S/C13H20OS/c1-2-3-4-8-11-15(14)12-13-9-6-5-7-10-13/h5-7,9-10H,2-4,8,11-12H2,1H3/t15-/m0/s1
• InChI Key： PHCIFWWBMFKHLL-HNNXBMFYSA-N
• SMILES： [S@@](CC1C=CC=CC=1)(CCCCCC)=O

Computed Properties

• Exact Mass: 224.1236
• Monoisotopic Mass: 224.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07